2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(2-methylphenyl)methyl]-4-(quinolin-6-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H29N3O/c1-19-5-2-3-6-22(19)17-27-13-12-26(18-23(27)10-14-28)16-20-8-9-24-21(15-20)7-4-11-25-24/h2-9,11,15,23,28H,10,12-14,16-18H2,1H3
• InChI Key: IKSRIHGBUQLPDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2CCO)CC3=CC4=C(C=C3)N=CC=C4
• Molecular Formula: C24H29N3O
• Molecular Weight: 375.5 g/mol

Description

2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol, also known as MQPE, is a chemical compound that has been widely used in scientific research. It is a derivative of piperazine and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor. The 5-HT1A receptor is involved in the regulation of mood, anxiety, and stress. By acting as a partial agonist, 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol may enhance the activity of the serotonin system, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol has been shown to have a range of biochemical and physiological effects. It has been shown to increase serotonin release in the prefrontal cortex and hippocampus, brain regions involved in mood regulation. Additionally, 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol has also been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, a system involved in the stress response.

Advantages and Limitations for Lab Experiments

2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol has several advantages for lab experiments. It has been shown to be effective in animal models of anxiety and depression, making it a useful tool for studying these conditions. Additionally, it has a relatively low toxicity profile, making it a safer alternative to other compounds. However, there are also limitations to using 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol in lab experiments. It has a relatively short half-life, which may make it difficult to study its long-term effects. Additionally, its mechanism of action is not fully understood, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol. One area of interest is the role of 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol in the treatment of anxiety and depression in humans. Additionally, further research is needed to fully understand the mechanism of action of 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol and its effects on the brain and behavior. Finally, there is a need to develop new compounds based on 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol that may have improved efficacy and safety profiles.
Conclusion:
In conclusion, 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol is a chemical compound that has been widely used in scientific research. It has anxiolytic and antidepressant effects and has been used to study the role of the serotonin system in anxiety and depression. Although its mechanism of action is not fully understood, it is believed to act as a partial agonist at the 5-HT1A receptor. 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol has several advantages for lab experiments, but there are also limitations to its use. Future research is needed to fully understand the effects of 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol and to develop new compounds based on its structure.

Synthesis Methods

2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol can be synthesized using various methods. One of the methods involves the reaction of 2-methylbenzylamine, 6-quinolinylmethanol, and 2-chloroethanol in the presence of a base such as sodium hydride. Another method involves the reaction of 2-methylbenzylamine, 6-quinolinylmethanol, and 2-chloroethylamine in the presence of a base such as potassium carbonate. The synthesis of 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol is relatively straightforward and has been performed in both academic and industrial settings.

Scientific Research Applications

2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol has been widely used in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models. 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol has also been used to study the role of the serotonin system in anxiety and depression. Additionally, 2-[1-(2-methylbenzyl)-4-(6-quinolinylmethyl)-2-piperazinyl]ethanol has been used to study the effects of stress on the brain and the mechanisms underlying stress-induced changes in behavior.